Cas no 2112211-84-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid
• CAS No: 2112211-84-2
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• MDL: MFCD17170534
• CID: 5611876
• PubChem ID: 124203355
• Update Time: 2025-08-02

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2112211-84-2
• EN300-3405811
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(2-oxo-1,2-dihydro-quinolin-4-yl)-propionic acid, AldrichCPR
• 4-Quinolinepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,2-dihydro-2-oxo-
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid

• MDL： MFCD17170534
• Inchi： 1S/C27H22N2O5/c30-25-14-16(17-7-5-6-12-23(17)28-25)13-24(26(31)32)29-27(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,14,22,24H,13,15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NJRDLYQUUPJEGP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CC(NC2C=CC=CC1=2)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 760.3±60.0 °C(Predicted)
• pka: 3.71±0.10(Predicted)

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid (CAS: 2112211-84-2)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid (CAS: 2112211-84-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This Fmoc-protected amino acid derivative, featuring a quinolinone moiety, has shown promising potential in various applications ranging from peptide synthesis to drug discovery. Recent studies have focused on its unique structural features and biological activities, making it a compound of interest for researchers in both academic and industrial settings.

Structural analysis reveals that this compound combines the advantages of Fmoc-protected amino acids with the bioactive quinolinone scaffold. The Fmoc group provides excellent protection for the amino functionality during solid-phase peptide synthesis (SPPS), while the 2-oxo-1,2-dihydroquinolin-4-yl moiety offers potential pharmacological properties. Recent X-ray crystallography studies have provided detailed insights into the molecular conformation and intermolecular interactions of this compound, which are crucial for understanding its behavior in biological systems.

In medicinal chemistry applications, researchers have explored the compound's potential as a building block for novel therapeutic agents. The quinolinone core is known to interact with various biological targets, including kinases and DNA, suggesting that derivatives of this compound may have applications in cancer therapy and antimicrobial development. Recent in vitro studies have demonstrated moderate inhibitory activity against several cancer cell lines, with structure-activity relationship (SAR) studies ongoing to optimize its pharmacological profile.

The synthetic utility of 2112211-84-2 has been extensively investigated in peptide chemistry. Its compatibility with standard SPPS protocols has been confirmed, and it has been successfully incorporated into various peptide sequences. Recent methodological developments have focused on improving the coupling efficiency and minimizing side reactions during peptide synthesis. These advances have expanded the toolkit available to peptide chemists for creating complex architectures with potential therapeutic applications.

From a drug discovery perspective, the compound's dual functionality makes it particularly valuable. The Fmoc group allows for straightforward incorporation into peptide chains, while the quinolinone moiety can serve as a pharmacophore or a reporter group. Recent work has explored its use in creating peptide-drug conjugates and as a scaffold for combinatorial chemistry approaches. These applications leverage the compound's unique properties to develop new chemical entities with improved biological activities and pharmacokinetic profiles.

Future research directions for 2112211-84-2 include further exploration of its biological activities, optimization of its synthetic accessibility, and development of novel derivatives with enhanced properties. The compound's versatility suggests it will continue to be a valuable tool in chemical biology and a promising starting point for drug discovery efforts. As research progresses, we anticipate seeing more applications of this interesting molecule in both basic science and therapeutic development.